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Compound of Interest

Compound Name: Bixafen-desmethyl!
CAS No.: 1655498-06-8
Cat. No.: B1434714
Get Quote
. J

Bixafen-desmethyl is the primary metabolite of Bixafen, a pyrazole-carboxamide fungicide
that inhibits the succinate dehydrogenase enzyme in the mitochondrial respiratory chain of
fungi.[1][2] While Bixafen itself exhibits low acute mammalian toxicity, it is classified as
environmentally persistent, highly toxic to fish and other aquatic life, and is a probable
reproduction/developmental toxin.[3] Given that metabolites can retain or exhibit similar
toxicological profiles to the parent compound, Bixafen-desmethyl must be handled and
disposed of with the same level of caution as Bixafen.

The core principle guiding this protocol is the "cradle-to-grave" responsibility for hazardous
waste, a framework established by the U.S. Environmental Protection Agency (EPA) under the
Resource Conservation and Recovery Act (RCRA).[4][5][6] This principle mandates that the
generator of the waste is responsible for its safe management from generation to final disposal.

[4]
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Compound Characteristic

Bixafen

Bixafen-desmethyl

Identity Parent Compound (Fungicide) Primary Metabolite
] ] ] Assumed to be similar to
Environmental Persistence High[3]
parent compound
] o ) ) ] Assumed to be similar to
Aquatic Toxicity Highly toxic to fish[3]
parent compound
Probable

Human Health Hazard

reproduction/developmental
toxin[3]

To be handled with equivalent

caution

Regulatory Status

Regulated as an
Environmentally Hazardous
Substance[7]

Must be managed as

hazardous chemical waste

Core Directive: The Disposal Workflow

The proper disposal of Bixafen-desmethyl is a multi-step process that ensures the

containment and safe handling of the hazardous material from the point of generation to its

ultimate destruction by a licensed facility. The following workflow diagram illustrates the critical

decision points and required actions.
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Step 1: Point of Generation

e.g., unused solutions, contaminated labware;

[ Generation of Bixafen-desmethyl Waste
( )

Step 2: Hazard Identi#cation & Segregation

Classify as Hazardous Chemical Waste

Y

Segregate from non-hazardous and other
incompatible waste streams

Step 3: Contain‘?em & Labeling

Select appropriate,
(Plastic is

leak-proof container
preferred)

Y

Affix Hazardou
Clearly identify contents: '

s Waste Label.
Bixafen-desmethyl Waste'

\4
Keep container securely closed
except when adding waste
S J
4 Step 4: AccumL{ 'ation & Storage A
[Store in designated Satellite Accumulation Area (SAAD
\4
Ensure SAA is secure, away from drains,
heat, and ignition sources
o J

Step 5: Fini

al Disposal

Submit Waste Collection Request to

Environmental Health & Safety (EHS/EHRS)

Licensed hazardous waste contractor
collects, transports, and disposes of waste

A

4

Maintain disposal records
(Manifests) for regulatory compliance

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved.

3/5

Tech Support


https://www.benchchem.com/product/b1434714/docs?utm_src=pdf-body-img#understanding-bixafen-desmethyl-the-rationale-for-stringent-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1434714?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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